Cas no 1823427-08-2 (2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid)

• Product Name: 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid
• CAS No: 1823427-08-2
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5823113
• PubChem ID: 165664815
• Update Time: 2025-06-15

2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}phenyl)butanoic acid
• EN300-1878972
• 1823427-08-2
• 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid

• Inchi： 1S/C15H21NO4/c1-5-12(13(17)18)10-7-6-8-11(9-10)16-14(19)20-15(2,3)4/h6-9,12H,5H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： FALKZBXUQNKSLE-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(C(=O)O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid

Introduction to 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid (CAS No. 1823427-08-2)

2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid (CAS No. 1823427-08-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug discovery and development.

The chemical structure of 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid is characterized by a butanoic acid moiety attached to a substituted phenyl ring. The tert-butoxycarbonyl (Boc) group serves as a protective group for the amino functionality, making the compound suitable for various synthetic transformations. The presence of the Boc group also imparts stability to the molecule, which is crucial for its use in complex chemical reactions and biological assays.

In terms of synthesis, 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid can be prepared through several routes. One common method involves the reaction of 3-aminophenylacetic acid with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine (TEA). This reaction selectively protects the amino group, yielding the desired product with high purity and yield. Another approach involves the coupling of 3-(tert-butoxycarbonylamino)benzaldehyde with butyric acid using a reducing agent like sodium borohydride (NaBH₄). Both methods have been extensively studied and optimized to ensure reproducibility and scalability.

The biological activities of 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid have attracted considerable attention in recent years. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been reported to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In the context of drug discovery, 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid has shown potential as a lead compound for the development of novel drugs targeting inflammatory diseases and neurodegenerative disorders. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of structurally similar analogs with enhanced pharmacological profiles. These analogs are currently being evaluated in preclinical studies to assess their efficacy and safety.

Moreover, the compound's pharmacokinetic properties have been investigated to understand its behavior in biological systems. Studies have revealed that 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid exhibits favorable solubility and permeability characteristics, which are essential for oral bioavailability. The Boc group can be selectively removed under physiological conditions, releasing the active amino derivative that can interact with target proteins or receptors.

The safety profile of 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid has also been evaluated through extensive toxicological studies. Results indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential use in clinical settings.

In conclusion, 2-(3-{[(Tert-butoxy)carbonyl]amino}phenyl)butanoic acid (CAS No. 1823427-08-2) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for its application, contributing to advancements in drug discovery and medical science.